2-{4-[(Dimethylamino)methyl]oxan-4-yl}acetic acid hydrochloride

• Molecular Formula: C10H20ClNO3
• Molecular Weight: 237.72 g/mol
• IUPAC Name: 2-[4-[(dimethylamino)methyl]oxan-4-yl]acetic acid;hydrochloride
• InChI: InChI=1S/C10H19NO3.ClH/c1-11(2)8-10(7-9(12)13)3-5-14-6-4-10;/h3-8H2,1-2H3,(H,12,13);1H
• InChI Key: RSYYGDFKCZBHFS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1(CCOCC1)CC(=O)O.Cl

Description

2-{4-[(Dimethylamino)methyl]oxan-4-yl}acetic acid hydrochloride is a chemical compound with a complex structure that includes an oxane ring and a dimethylamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-[(Dimethylamino)methyl]oxan-4-yl}acetic acid hydrochloride typically involves multiple steps, starting with the formation of the oxane ring. The dimethylamino group is then introduced through a series of substitution reactions. The final step involves the addition of hydrochloric acid to form the hydrochloride salt. Specific reaction conditions, such as temperature, solvent, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to ensure consistent quality and efficiency. The use of automated systems and advanced analytical techniques helps in monitoring the reaction progress and product quality.

Chemical Reactions Analysis

Types of Reactions

2-{4-[(Dimethylamino)methyl]oxan-4-yl}acetic acid hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The dimethylamino group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

2-{4-[(Dimethylamino)methyl]oxan-4-yl}acetic acid hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-{4-[(Dimethylamino)methyl]oxan-4-yl}acetic acid hydrochloride exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in various biological pathways. The exact mechanism can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other oxane derivatives and molecules with dimethylamino groups. Examples include:

• 2-{4-[(Methylamino)methyl]oxan-4-yl}acetic acid
• 2-{4-[(Ethylamino)methyl]oxan-4-yl}acetic acid

Uniqueness

What sets 2-{4-[(Dimethylamino)methyl]oxan-4-yl}acetic acid hydrochloride apart is its specific combination of functional groups, which confer unique chemical properties and reactivity. This makes it particularly valuable in certain research and industrial applications.